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Technical Guide
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Introduction
Fenthion oxon sulfoxide is a significant metabolite of the organothiophosphate insecticide

Fenthion. The metabolic activation of Fenthion to its oxon form, and the subsequent oxidation

of the thioether group to a sulfoxide, results in a compound with potent acetylcholinesterase

(AChE) inhibitory activity.[1][2] This increased toxicity makes Fenthion oxon sulfoxide a

crucial analyte in toxicological studies, environmental monitoring, and food safety assessments.

[2] This technical guide provides a detailed overview of the chemical and physical properties of

Fenthion oxon sulfoxide, experimental protocols for its synthesis and analysis, and a

visualization of its mechanism of action.

Chemical and Physical Properties
Fenthion oxon sulfoxide is an off-white to pale yellow solid.[3] While specific experimental

values for some physical properties are not readily available in the literature, the following

tables summarize the known chemical identifiers and properties, along with some data for its

precursor, Fenthion sulfoxide, for context.

Table 1: Chemical Identification of Fenthion Oxon Sulfoxide
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Identifier Value Source

IUPAC Name

dimethyl (3-methyl-4-

methylsulfinylphenyl)

phosphate

[4]

Synonyms
Fenoxon sulfoxide, Fenthoxon

Sulfoxide, MPP oxon sulfoxide
[1][3]

CAS Number 6552-13-2 [1][4]

Molecular Formula C10H15O5PS [3][4]

Molecular Weight 278.26 g/mol [1][3]

SMILES

O=P(OC)

(OC)OC1=CC(C)=C(S(C)=O)C

=C1

[1][5]

InChI

1S/C10H15O5PS/c1-8-7-9(5-

6-10(8)17(4)12)15-16(11,13-

2)14-3/h5-7H,1-4H3

[1][5]

Table 2: Physical Properties of Fenthion Oxon Sulfoxide and its Precursor

Property
Fenthion Oxon
Sulfoxide

Fenthion Sulfoxide Source

Physical State
Off-White to Pale

Yellow Solid
Solid [3]

Melting Point Data not available Data not available

Boiling Point Data not available Data not available

Water Solubility Data not available
Not miscible or difficult

to mix
[6]

Storage Temperature 2-8°C
Store in a cool

location
[1][3]
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Experimental Protocols
Synthesis of Fenthion Oxon Sulfoxide
The synthesis of Fenthion oxon sulfoxide is a two-step process involving the oxidation of the

thioether group of Fenthion to a sulfoxide, followed by the oxidative desulfuration of the

phosphorothioate group to a phosphate.

Step 1: Synthesis of Fenthion Sulfoxide from Fenthion

This protocol is adapted from the general method for the oxidation of sulfides.

Materials:

Fenthion

m-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (CH2Cl2)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

Dissolve Fenthion in dichloromethane.

Slowly add a solution of m-CPBA (1.1 equivalents) in dichloromethane to the Fenthion

solution at room temperature with stirring.

Monitor the reaction by thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture with a saturated sodium bicarbonate solution

to remove excess m-CPBA.

Separate the organic layer, dry over anhydrous sodium sulfate, and filter.
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Concentrate the solution under reduced pressure to yield crude Fenthion sulfoxide.

Purify the crude product by silica gel column chromatography.

Step 2: Synthesis of Fenthion Oxon Sulfoxide from Fenthion Sulfoxide

This protocol is based on a general method for the oxidation of phosphorothioates to their

corresponding oxons.[7]

Materials:

Fenthion sulfoxide

m-Chloroperoxybenzoic acid (m-CPBA)

Dry methylene chloride

Silica gel for preparative thin-layer chromatography (TLC)

Ethyl acetate/hexanes solvent system

Procedure:

Dissolve Fenthion sulfoxide in dry methylene chloride and cool to 0°C.

Add m-CPBA (1.5 equivalents) to the solution and stir at room temperature for 2 hours, or

until the reaction is complete as monitored by TLC.

Load the reaction mixture onto a preparative silica gel TLC plate.

Elute the plate with an appropriate solvent system (e.g., ethyl acetate/hexanes, 1:1).

Isolate the band corresponding to Fenthion oxon sulfoxide to obtain the purified product.

Analytical Methods
Fenthion oxon sulfoxide is often analyzed as part of a multi-residue analysis of Fenthion and

its metabolites.[2] High-performance liquid chromatography coupled with mass spectrometry is

a common and effective technique.
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Method: Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry

(UHPLC-MS/MS)[2]

Sample Preparation: A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

based method can be employed for extraction from various matrices.

Instrumentation:

UHPLC system for chromatographic separation.

Tandem mass spectrometer for detection and quantification.

Key Parameters:

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase: A gradient of water and acetonitrile or methanol, often with additives like

formic acid or ammonium formate.

Ionization Mode: Positive electrospray ionization (ESI+).

MS/MS Transitions: Specific precursor-to-product ion transitions for Fenthion oxon
sulfoxide should be monitored for accurate quantification.

Signaling Pathways and Mechanisms of Action
The primary mechanism of toxicity for Fenthion oxon sulfoxide is the inhibition of

acetylcholinesterase (AChE), an enzyme critical for the breakdown of the neurotransmitter

acetylcholine.[1] This inhibition leads to an accumulation of acetylcholine in the synaptic cleft,

resulting in overstimulation of cholinergic receptors and subsequent neurotoxic effects.

Acetylcholinesterase Inhibition Pathway
The following diagram illustrates the metabolic activation of Fenthion and the subsequent

inhibition of acetylcholinesterase by Fenthion oxon sulfoxide.
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Caption: Metabolic activation of Fenthion and AChE inhibition.

Experimental Workflow for Synthesis
The logical workflow for the chemical synthesis of Fenthion oxon sulfoxide is depicted below.
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Start: Fenthion

Step 1: Oxidation of Thioether
(m-CPBA, Dichloromethane)

Intermediate: Fenthion Sulfoxide

Step 2: Oxidation of Phosphorothioate
(m-CPBA, Methylene Chloride)

Purification
(Preparative TLC)

End Product: Fenthion Oxon Sulfoxide

Click to download full resolution via product page

Caption: Workflow for the synthesis of Fenthion oxon sulfoxide.

Conclusion
Fenthion oxon sulfoxide is a potent acetylcholinesterase inhibitor and a key metabolite in

understanding the toxicology of Fenthion. While some of its physical properties are not well-

documented, its chemical identity, synthesis, and mechanism of action are established. The

experimental protocols and diagrams provided in this guide offer a comprehensive resource for

researchers and professionals working with this important compound. Further research to

determine the precise physical constants of Fenthion oxon sulfoxide would be beneficial for

the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 倍硫磷氧亚砜 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]

2. mdpi.com [mdpi.com]

3. FENTHION-OXON-SULFOXIDE Two Chongqing Chemdad Co. ，Ltd [chemdad.com]

4. Fenthion-oxon-sulfoxide | LGC Standards [lgcstandards.com]

5. Fenthion oxon sulfoxide PESTANAL , analytical standard 6552-13-2 [sigmaaldrich.com]

6. agilent.com [agilent.com]

7. Thionate versus Oxon: A Comparison of Stability, Uptake, and Cell Toxicity of (14CH3O)2-
Labeled Methyl Parathion and Methyl Paraoxon with SH-SY5Y Cells - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Chemical and physical properties of Fenthion oxon
sulfoxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133083#chemical-and-physical-properties-of-
fenthion-oxon-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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